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Compound of Interest

Compound Name: 2-Acetyl-5-bromopyridine

Cat. No.: B154861

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 2-Acetyl-5-bromopyridine, including detailed operational and
disposal plans to foster a culture of safety and build unwavering trust in your laboratory
practices.

2-Acetyl-5-bromopyridine is a chemical compound utilized in various research and
development applications. Understanding its hazard profile is the first step toward safe
handling. This compound is known to cause skin and eye irritation and may cause respiratory
irritation.[1][2][3] Therefore, adherence to strict safety protocols is non-negotiable.

Hazard Identification and Personal Protective
Equipment (PPE)

A thorough risk assessment is critical before handling 2-Acetyl-5-bromopyridine. The
following table summarizes its primary hazards and the recommended personal protective
equipment to mitigate risks.
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Hazard Statement GHS Classification

Recommended Personal
Protective Equipment
(PPE)

Causes skin irritation.[1][2][3]

) Skin Irritation (Category 2)

Gloves: Wear appropriate
protective gloves to prevent
skin exposure.[1][5] Nitrile or
neoprene gloves are generally
recommended. Always inspect
gloves before use and use
proper removal techniques.
Clothing: Wear protective
clothing and boots to prevent
contact.[1][2] A lab coat or
chemical-resistant apron

should be worn.

Causes serious eye irritation.

Eye Irritation (Category 2A
[0213114) ve Irmiation (Category 24)

Eye Protection: Chemical
safety goggles or glasses are
mandatory.[1][2][5] A face
shield should be used when

there is a risk of splashing.[1]

[2]

May cause respiratory
irritation.[1][2][3][4]

STOT SE 3

Respiratory Protection: Use
only in a well-ventilated area,
such as a chemical fume hood.
[5][6] If exposure limits are
exceeded or if irritation is
experienced, a NIOSH/MSHA
or European Standard EN 149
approved respirator should be
used.[5]

Acute Toxicity, Oral (Category

Harmful if swallowed.[2] 2

General Hygiene: Do not eat,
drink, or smoke when using
this product.[1][2] Wash hands
thoroughly after handling.[1][2]

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/212msds_0145GjGhs07Div.3sds2-Amino-5-bromopyridine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Acetyl-2-bromopyridine
https://www.sigmaaldrich.com/US/en/sds/aldrich/b80100
https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC107405000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/212msds_0145GjGhs07Div.3sds2-Amino-5-bromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/212msds_0145GjGhs07Div.3sds2-Amino-5-bromopyridine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Acetyl-2-bromopyridine
https://www.sigmaaldrich.com/US/en/sds/aldrich/b80100
https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/212msds_0145GjGhs07Div.3sds2-Amino-5-bromopyridine.pdf
https://www.fishersci.com/store/msds?partNumber=AC107405000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/212msds_0145GjGhs07Div.3sds2-Amino-5-bromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/212msds_0145GjGhs07Div.3sds2-Amino-5-bromopyridine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Acetyl-2-bromopyridine
https://www.sigmaaldrich.com/US/en/sds/aldrich/b80100
https://www.fishersci.com/store/msds?partNumber=AC107405000&countryCode=US&language=en
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AC107405000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/212msds_0145GjGhs07Div.3sds2-Amino-5-bromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/212msds_0145GjGhs07Div.3sds2-Amino-5-bromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/212msds_0145GjGhs07Div.3sds2-Amino-5-bromopyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Fire Safety: Keep away from
heat, sparks, open flames, and
) o Flammable liquids (Category hot surfaces.[1][4][6] Use non-
Combustible liquid.[4][6] )
4) sparking tools and take
precautionary measures

against static discharges.[5]

Operational Plan: A Step-by-Step Workflow for Safe
Handling

To ensure a systematic and safe approach to handling 2-Acetyl-5-bromopyridine, the
following workflow should be implemented. This process is designed to minimize exposure and

prevent accidents.
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Operational Workflow for Handling 2-Acetyl-5-bromopyridine

Preparation

Review Safety Data Sheet (SDS)

:

Don Appropriate PPE

:

Prepare Ventilated Work Area (Fume Hood)

Handling

Weigh Solid in Ventilated Enclosure

:

Dissolve in Appropriate Solvent

i

Perform Reaction in Closed System

Cleanup & Disposal

Decontaminate Glassware & Surfaces

:

Segregate Chemical Waste

i

Dispose of Waste via Licensed Contractor

Click to download full resolution via product page

Operational Workflow for Handling 2-Acetyl-5-bromopyridine
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Experimental Protocol for Safe Handling:

Review Safety Data Sheet (SDS): Before any work begins, all personnel involved must
review the SDS for 2-Acetyl-5-bromopyridine to be fully aware of its hazards and safety
precautions.

Don Appropriate PPE: As detailed in the table above, put on a lab coat, chemical safety
goggles, and appropriate gloves. A face shield and respirator should be readily available if
needed.

Prepare Ventilated Work Area: All handling of 2-Acetyl-5-bromopyridine must be conducted
in a certified chemical fume hood to minimize inhalation exposure.[5][6] Ensure the fume
hood is functioning correctly.

Weighing: If working with the solid form, carefully weigh the required amount in a tared
container within the fume hood.

Dissolving: When preparing solutions, slowly add the 2-Acetyl-5-bromopyridine to the
solvent to avoid splashing.

Reaction: If used in a chemical reaction, ensure the apparatus is set up in a closed system
within the fume hood to contain any vapors.

Decontamination: After use, decontaminate all glassware and surfaces that have come into
contact with the chemical.

Waste Segregation: Segregate all waste contaminated with 2-Acetyl-5-bromopyridine into
a designated, labeled waste container.

Disposal: Dispose of the chemical waste through a licensed and approved waste disposal
company, following all local, state, and federal regulations.[6][7][8]

Emergency Procedures

In the event of accidental exposure, immediate action is crucial.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b154861?utm_src=pdf-body
https://www.benchchem.com/product/b154861?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC107405000&countryCode=US&language=en
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b154861?utm_src=pdf-body
https://www.benchchem.com/product/b154861?utm_src=pdf-body
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AC350330050&productDescription=2%2C3-DIAMINO-5-BROMOPYRIDIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air.[5][7] If breathing is
difficult, provide oxygen. If the person is not
breathing, give artificial respiration.[5] Seek

immediate medical attention.[5]

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes while
removing contaminated clothing and shoes.[5]

[7] Seek medical attention if irritation persists.[7]

Eye Contact

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes, including under
the eyelids.[5][7] Remove contact lenses if
present and easy to do.[7] Continue rinsing.

Seek immediate medical attention.[5]

Ingestion

Do NOT induce vomiting.[5][8] Never give
anything by mouth to an unconscious person.[8]
Rinse mouth with water.[8] Call a physician or

poison control center immediately.[5]

Spill and Disposal Plan

A clear plan for managing spills and disposing of waste is essential for maintaining a safe

laboratory.

Spill Response:

Evacuate: Immediately evacuate the area of all non-essential personnel.

o Ventilate: Ensure the area is well-ventilated, if safe to do so.

» Contain: For small spills, contain the material with an inert absorbent material (e.g., sand,

earth, vermiculite).[9]

o Clean-up: Wearing appropriate PPE, carefully collect the absorbed material using non-

sparking tools and place it in a labeled container for disposal.[1][4]
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o Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.
e Report: Report the spill to the appropriate safety personnel.
Disposal Plan:

o Waste Collection: All waste materials contaminated with 2-Acetyl-5-bromopyridine,
including empty containers, should be collected in clearly labeled, sealed containers.

» Licensed Disposal: Arrange for the disposal of chemical waste through a licensed and
certified hazardous waste disposal company.[8] Do not dispose of this chemical down the
drain or in regular trash.[4][10]

e Regulatory Compliance: Ensure all disposal activities comply with local, state, and federal
environmental regulations.[10]

By implementing these comprehensive safety and handling procedures, you can significantly
reduce the risks associated with working with 2-Acetyl-5-bromopyridine, ensuring the well-
being of your team and the integrity of your research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. jubilantingrevia.com [jubilantingrevia.com]

2. jubilantingrevia.com [jubilantingrevia.com]

3. 5-Acetyl-2-bromopyridine | C7TH6BrNO | CID 15668195 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. sigmaaldrich.com [sigmaaldrich.com]

5. fishersci.com [fishersci.com]

6. synerzine.com [synerzine.com|

7. fishersci.com [fishersci.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b154861?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/19_1181720303_2-AcetylPyridine-CASNO-1122-62-9-MSDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/b80100
https://datasheets.scbt.com/sc-254141.pdf
https://datasheets.scbt.com/sc-254141.pdf
https://www.benchchem.com/product/b154861?utm_src=pdf-body
https://www.benchchem.com/product/b154861?utm_src=pdf-custom-synthesis
https://www.jubilantingrevia.com/uploads/files/55msds_0034GjGhs03Div.3sds2-Bromopyridine.pdf
https://www.jubilantingrevia.com/uploads/files/212msds_0145GjGhs07Div.3sds2-Amino-5-bromopyridine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/5-Acetyl-2-bromopyridine
https://pubchem.ncbi.nlm.nih.gov/compound/5-Acetyl-2-bromopyridine
https://www.sigmaaldrich.com/US/en/sds/aldrich/b80100
https://www.fishersci.com/store/msds?partNumber=AC107405000&countryCode=US&language=en
https://www.synerzine.com/docs/sds/P712A%20SDS%20(US-English).pdf
https://www.fishersci.com/store/msds?partNumber=AC350330050&productDescription=2%2C3-DIAMINO-5-BROMOPYRIDIN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b154861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

8. cdhfinechemical.com [cdhfinechemical.com]

9. jubilantingrevia.com [jubilantingrevia.com]

10. datasheets.scbt.com [datasheets.scbt.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2-Acetyl-5-bromopyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b154861#personal-protective-equipment-for-handling-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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